Cas no 2228681-30-7 (3-methyl-2-phenylbutane-1-sulfonamide)

• Product Name: 3-methyl-2-phenylbutane-1-sulfonamide
• CAS No: 2228681-30-7
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6214125
• PubChem ID: 165621802
• Update Time: 2025-07-23

3-methyl-2-phenylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-phenylbutane-1-sulfonamide
• EN300-1877133
• 2228681-30-7

• Inchi： 1S/C11H17NO2S/c1-9(2)11(8-15(12,13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H2,12,13,14)
• InChI Key： MJNZYTGRJZGDPI-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)C(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-methyl-2-phenylbutane-1-sulfonamide

Introduction to 3-methyl-2-phenylbutane-1-sulfonamide (CAS No. 2228681-30-7) and Its Emerging Applications in Chemical Biology

3-methyl-2-phenylbutane-1-sulfonamide, identified by the chemical identifier CAS No. 2228681-30-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse pharmacological applications. The structural motif of 3-methyl-2-phenylbutane-1-sulfonamide incorporates a sulfonamide functional group, which is widely recognized for its ability to interact with biological targets, making it a promising candidate for drug discovery and development.

The sulfonamide moiety is characterized by a highly polarized sulfur-nitrogen bond, which facilitates strong hydrogen bonding interactions with biological molecules. This feature has been leveraged in the design of numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer medications. The presence of both aromatic and aliphatic components in 3-methyl-2-phenylbutane-1-sulfonamide contributes to its complex physicochemical properties, including solubility, lipophilicity, and metabolic stability—factors that are critical for its potential use in pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of sulfonamide derivatives with high precision. Studies have indicated that compounds like 3-methyl-2-phenylbutane-1-sulfonamide may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and infectious diseases. For instance, modifications of the sulfonamide core have been explored to enhance binding selectivity and reduce off-target effects, aligning with the growing demand for precision medicine.

The synthesis of 3-methyl-2-phenylbutane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to introduce structural diversity while maintaining regioselectivity. These approaches are particularly valuable in medicinal chemistry, where structural modifications can significantly influence pharmacokinetic profiles.

In the context of drug discovery pipelines, 3-methyl-2-phenylbutane-1-sulfonamide has been investigated as a scaffold for developing novel therapeutic agents. Its bifunctional nature—combining an aromatic ring system with an aliphatic side chain—provides a versatile platform for further derivatization. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Additionally, its sulfonamide group suggests possible applications in protease inhibition, a strategy widely used in antiviral and anti-inflammatory drug development.

The compound’s stability under various environmental conditions has also been a focus of research. Studies have examined its degradation pathways under physiological conditions (e.g., hydrolysis rates) to assess its suitability for oral or parenteral administration. Furthermore, its interaction with biological membranes has been scrutinized to evaluate potential blood-brain barrier penetration or cell membrane permeability—properties that are essential for CNS-targeted therapies.

Emerging data from preclinical studies indicate that derivatives of 3-methyl-2-phenylbutane-1-sulfonamide may exhibit promising activities against multidrug-resistant bacterial strains. The sulfonamide scaffold is known to disrupt bacterial growth by inhibiting essential metabolic pathways such as folic acid synthesis. However, resistance mechanisms have been observed in some cases, necessitating the development of structurally diverse analogs to overcome such challenges.

The role of computational tools in optimizing sulfonamide-based drugs cannot be overstated. Molecular dynamics simulations have been used to analyze the conformational flexibility of 3-methyl-2-phenylbutane-1-sulfonamide, providing insights into how it interacts with target proteins at an atomic level. These simulations aid in rationalizing experimental findings and guiding synthetic modifications to improve binding affinity and pharmacokinetic properties.

Environmental considerations have also been integrated into the development process of 3-methyl-2-phenylbutane-1-sulfonamide derivatives. Researchers are increasingly focusing on designing compounds that exhibit low environmental persistence while maintaining therapeutic efficacy. Green chemistry principles have been applied to minimize waste generation during synthesis, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The future prospects for 3-methyl-2-phenylbutane-1-sulfonamide include its exploration as a building block for next-generation biologics or peptidomimetics. Advances in protein engineering have opened new avenues for incorporating sulfonamides into bioactive molecules designed to modulate protein-protein interactions or enzyme activity with high specificity.

In conclusion,3-methyl-2 phenylbutane 1 sulfon amide (CAS No: 2228681307) represents a fascinating compound with multifaceted applications in chemical biology and drug discovery. Its unique structural features offer opportunities for developing innovative therapeutic strategies across various disease domains while adhering to modern pharmaceutical standards such as selectivity, efficacy, and sustainability.